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Compound of Interest

Compound Name: 3,5-difluoropyridin-2-ol

CAS No.: 914482-23-8

Cat. No.: B1590269

Get Quote

3,5-Difluoropyridin-2-ol is a critical fluorinated heterocyclic building block used extensively in

the synthesis of kinase inhibitors, antivirals, and agrochemicals. Its handling requires a

nuanced understanding of its tautomeric nature, which dictates its physical state, solubility, and

reactivity profile.[1]

Nomenclature & Identification
Primary Name: 3,5-Difluoropyridin-2-ol[2]

Preferred Tautomer Name: 3,5-Difluoro-2(1H)-pyridinone

CAS Registry Number:914482-23-8[2][3]

Molecular Formula: C₅H₃F₂NO[1][2][3]

Molecular Weight: 131.08 g/mol [1][2][3][4]

Appearance: White to off-white crystalline powder.[1]
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The Tautomeric Equilibrium
Unlike simple phenols, 2-hydroxypyridines exist in a dynamic equilibrium with their 2-pyridone

tautomers. For 3,5-difluoropyridin-2-ol, the 2-pyridone form is thermodynamically favored in

the solid state and in polar solvents (e.g., DMSO, Methanol) due to the formation of stable

hydrogen-bonded dimers.

Implication for Handling: In solution, the compound behaves as a polar amide-like species

rather than a simple alcohol.[1] This affects solubility (poor in non-polar hydrocarbons) and

nucleophilicity (N-alkylation vs. O-alkylation).

Tautomeric Equilibrium
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Figure 1: Tautomeric equilibrium shifting toward the 2-pyridone form, influencing solubility and

reactivity.

Part 2: Hazard Identification & Risk Assessment
While not classified as "Fatal" or "Toxic" (Category 1-2), this compound presents significant

health risks if handled complacently.[1] The presence of two fluorine atoms increases its

lipophilicity, potentially enhancing dermal absorption compared to non-fluorinated analogs.[1]

GHS Classification (29 CFR 1910.1200 / EU CLP)
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Hazard Class Category Hazard Statement Code

Acute Toxicity (Oral) 4 Harmful if swallowed. H302

Skin

Corrosion/Irritation
2

Causes skin irritation.

[1][5][6]
H315

Eye Damage/Irritation 2A
Causes serious eye

irritation.[1][5][6]
H319

STOT - Single

Exposure
3

May cause respiratory

irritation.[1][6][7]
H335

Specific Fluorine-Related Hazards
Thermal Decomposition: At temperatures exceeding its decomposition point (>270°C) or in a

fire, this compound releases Hydrogen Fluoride (HF) and Nitrogen Oxides (NOx).[1] HF is

extremely corrosive and toxic; standard organic vapor respirators are insufficient for HF gas.

[1]

Reactivity: The C-F bonds are generally stable, but under strong basic conditions (e.g., NaH,

t-BuLi), the ring may undergo metallation or nucleophilic attack, altering the hazard profile of

the reaction mixture.[1]

Part 3: Operational Handling & Storage
Storage Protocol

Environment: Store in a cool, dry, well-ventilated area.

Temperature: Ambient (15–25°C) is generally acceptable, though long-term storage at 2–8°C

is recommended to prevent slow degradation or discoloration.[1]

Atmosphere: Hygroscopic potential exists.[1] Store under inert gas (Nitrogen or Argon) to

prevent moisture absorption, which can complicate stoichiometric calculations in sensitive

coupling reactions.[1]

Incompatibility: Keep strictly separated from strong oxidizing agents and acid chlorides.[1]
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Engineering Controls & PPE
Control Level Requirement Reason

Ventilation Fume Hood Required
Prevents inhalation of

dust/aerosols (H335).

Gloves Nitrile (≥0.11 mm)

Standard splash protection.[1]

Double glove for prolonged

handling.[1]

Eye Protection Safety Glasses w/ Side Shields

Minimum requirement.[1]

Goggles required if fine

powder risk exists.[1]

Respiratory N95 / P2 (Solid)
Required if weighing outside a

hood (not recommended).[1]

Part 4: Synthetic Utility & Process Safety
The safety of a chemical is defined by how it behaves during reaction.[1] 3,5-Difluoro-2-

pyridone is a "chameleon" intermediate.

Reactivity Profile
N-Alkylation vs. O-Alkylation: In the presence of bases (e.g., K₂CO₃, Cs₂CO₃), the nitrogen

atom is the primary nucleophile.[1] However, silver salts (Ag₂CO₃) can promote O-alkylation.

[1]

Safety Note: Alkylation reactions often use alkyl halides (potential carcinogens) and

generate heat.[1]

Nucleophilic Aromatic Substitution (S_NAr): The fluorine atoms at positions 3 and 5 are

deactivated relative to positions 2 and 4.[1] However, they can still be displaced by strong

nucleophiles (e.g., thiols, amines) under forcing conditions.[1]

Safety Note: High temperatures required for S_NAr on this scaffold increase the risk of

thermal runaway or vessel over-pressurization.[1]
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Protocol: Safe Handling in Cross-Coupling
Step 1: Weigh the solid 3,5-difluoro-2-pyridone inside a fume hood. Avoid static discharge

(use an antistatic gun if available).[1]

Step 2: Dissolve in the solvent (e.g., DMF, DMSO) before adding strong bases (like NaH).[1]

Why? Adding solid hydride to a solid pyridone can create "hot spots."[1] Solution-phase

mixing ensures heat dissipation.[1]

Step 3: Quench reactions slowly. If unreacted fluorinated material remains, treat the waste

stream as halogenated organic waste.[1]

Handling 3,5-Difluoropyridin-2-ol

Physical State?

Solid / Powder
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Figure 2: Decision logic for PPE selection based on physical state.
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Part 5: Emergency Response & Waste Disposal
First Aid Measures

Eye Contact: Rinse cautiously with water for 15 minutes.[1][8] Remove contact lenses if

present.[1] Seek medical attention immediately (risk of corneal abrasion from particulates).[1]

Skin Contact: Wash with soap and water.[1][8] If irritation persists, seek medical advice.

Note: Unlike HF acid, this compound does not require calcium gluconate gel unless it has

been subjected to thermal decomposition.[1]

Inhalation: Move to fresh air. If breathing is difficult, administer oxygen.[1][8]

Accidental Release (Spill)
Evacuate: Clear the immediate area of non-essential personnel.

PPE: Wear goggles, nitrile gloves, and a lab coat.[1]

Containment:

Solid: Dampen with a wet paper towel to prevent dust generation, then sweep up.[1]

Liquid: Absorb with sand or vermiculite.[1]

Clean: Wipe the surface with a dilute detergent solution.[1]

Waste Disposal
Classification: Halogenated Organic Waste.[1]

Prohibition: Do NOT dispose of down the drain. The fluorinated ring is persistent and can be

toxic to aquatic life.[1]

Method: Incineration in a licensed facility equipped with a scrubber for Hydrogen Fluoride

(HF).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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